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Compound of Interest

Compound Name: D-Altrose

Cat. No.: B117840

For researchers and scientists in drug development, the safe and compliant disposal of
laboratory chemicals is a critical aspect of daily operations. This guide provides detailed
procedures for the proper disposal of D-Altrose, ensuring the safety of laboratory personnel
and adherence to environmental regulations.

Immediate Safety and Handling

While D-Altrose is not classified as a hazardous substance, it is imperative to follow standard
laboratory safety protocols.[1][2] Before handling D-Altrose for disposal, ensure you are
wearing the appropriate Personal Protective Equipment (PPE).

Recommended PPE:

e Gloves: Wear suitable protective gloves.

o Eye Protection: Use safety goggles with side shields.[3]

e Lab Coat: A standard lab coat is necessary to protect clothing.

o Respiratory Protection: In cases where dust may be generated, a NIOSH- or CEN-certified
respirator is recommended.[1]

In the event of a spill, sweep the solid material, and place it into a suitable, closed container for
disposal.[3] Avoid creating dust.[3] The spill area should then be thoroughly cleaned with water.

[1]
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Disposal Protocols

The correct disposal method for D-Altrose is contingent on its physical state and the quantity
to be discarded. Always consult and adhere to your institution's specific waste management
policies and local, state, and federal regulations.

Protocol 1: Solid D-Altrose Waste

Solid D-Altrose waste, which includes unused product and contaminated items such as
weighing paper, should be managed as non-hazardous solid waste.[1]

« Containment: Collect all solid D-Altrose waste in a designated, sealed container.[2]

o Labeling: Clearly label the container as "D-Altrose waste, non-hazardous," or follow your
institution's specific labeling requirements for non-hazardous chemical waste.[1]

» Disposal: Dispose of the container in the regular laboratory trash, unless your institution's
guidelines or local regulations mandate a specific chemical waste stream for non-hazardous
solids.[1]

Protocol 2: Aqueous Solutions of D-Altrose

Small quantities of dilute aqueous solutions of D-Altrose may be eligible for drain disposal,
provided this is permitted by your institution and local regulations.

 Verification: Confirm with your institution's Environmental Health and Safety (EHS)
department that drain disposal of non-hazardous, water-soluble carbohydrates is permitted.

» Neutralization: Ensure the pH of the solution is between 5.5 and 10.5 before disposal.[1]

e Dilution: Flush the solution down a laboratory sink with a large volume of cold water (a
dilution of at least 20 parts water to 1 part solution is recommended).[1]

e Quantity Limits: Be mindful of any daily or monthly limits your institution may have for the
disposal of chemicals via the sanitary sewer system. For larger volumes, it is best to dispose
of the solution through the chemical waste stream as outlined for solid waste.
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Quantitative Data Summary

The following table summarizes key data for D-Altrose.

Property Value

Physical State Solid

Appearance Beige Solid

Molecular Formula CeH1206

Molecular Weight 180.16 g/mol

Storage Temperature Room Temperature

Hazard Classification Not a hazardous substance or mixture
Incompatible Materials Strong oxidizing agents

Source: Sigma-Aldrich, BenchChem([1]

D-Altrose Disposal Decision Workflow

The following diagram outlines the decision-making process for the proper disposal of D-
Altrose.
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Start: D-Altrose Waste

Aqueous

Aqueous Solution

Solid

Treat as chemical waste. Absorb liquid and dispose of as solid waste.

Flush down sanitary sewer with copious amounts of water.

Solid Waste (Unused product, contaminated paper)

Consult institutional and local regulations for non-hazardous solid waste.

Dispose in designated non-hazardous solid waste stream (e.g., lab trash).

End of Process

Click to download full resolution via product page

Caption: Decision workflow for D-Altrose disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b117840#d-altrose-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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